N,N-Dimethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide
Overview
Description
N,N-dimethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide, otherwise known as DMPT, is an organic compound belonging to the class of triazoles. It is a colorless, odorless crystalline compound with a melting point of approximately 140°C. It is insoluble in water, but soluble in polar organic solvents such as dimethyl sulfoxide (DMSO). DMPT is a synthetic compound that is used in a variety of scientific research applications, such as drug development, biochemistry, organic chemistry, and pharmacology.
Scientific Research Applications
Cycloaddition Reactions
N,N-Dimethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide and related compounds have been studied for their ability to undergo cycloaddition reactions. For instance, Ghose & Gilchrist (1991) investigated the conversion of 1-phenyl-1,2,3-triazoles into 5-lithio compounds, which then undergo fragmentation and loss of nitrogen. These intermediates can participate in [2 + 2] cycloadditions, leading to various products, including cycloadducts and amides.
Synthesis of Triazole Derivatives
In the synthesis of new triazole derivatives, compounds similar to this compound have been explored. For example, Shelton (1981) describes new triazole derivatives with potential pharmacological properties, including anti-convulsive activity.
Chemical Reactions with Thionyl Chloride
The reaction of triazole compounds with thionyl chloride has been studied by Khutova et al. (2013). This research explored how triazole derivatives react in different conditions, yielding a variety of chloro-compounds.
Development of Antimicrobial Agents
Research into the antimicrobial properties of triazole derivatives is significant. Majithiya & Bheshdadia (2022) synthesized novel pyrimidine-triazole derivatives and evaluated their antimicrobial activities, highlighting the potential of these compounds in addressing bacterial and fungal strains.
Anticancer Research
In the realm of anticancer research, functionalized amino acid derivatives related to triazole compounds have been synthesized and evaluated for their cytotoxicity against cancer cell lines, as demonstrated by Kumar et al. (2009). This research underscores the potential of triazole derivatives in designing new anticancer agents.
properties
IUPAC Name |
N,N-dimethyl-1-phenyltriazole-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N4O/c1-14(2)11(16)10-8-15(13-12-10)9-6-4-3-5-7-9/h3-8H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OIRRHQNBXRKCSW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=CN(N=N1)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001213181 |
Source
|
| Record name | N,N-Dimethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001213181 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
214541-36-3 |
Source
|
| Record name | N,N-Dimethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=214541-36-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N,N-Dimethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001213181 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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